Cas no 1745-18-2 (3-(4-CHLOROPHENYL)-1-PROPENE)

• Product Name: 3-(4-CHLOROPHENYL)-1-PROPENE
• CAS No: 1745-18-2
• MF: C₉H₉Cl
• MW: 152.620761632919
• MDL: MFCD01319547
• CID: 876964
• PubChem ID: 11019064
• Update Time: 2025-04-23

3-(4-CHLOROPHENYL)-1-PROPENE Chemical and Physical Properties

Names and Identifiers

• 3-(4-CHLOROPHENYL)-1-PROPENE
• 1-chloro-4-prop-2-enylbenzene
• 4-(ALLYL)CHLOROBENZENE
• 1-Allyl-4-chlor-benzol
• 1-allyl-4-chloro-benzene
• 4-allylchlorobenzene
• 4-chloroallylbenzene
• 3-(4-CHLOROPHENYL)PROP-1-ENE
• 4-(PROP-2-EN-1-YL)CHLOROBENZENE
• G71352
• EN300-698332
• 1-Allyl-4-chlorobenzene
• MFCD01319547
• SCHEMBL1427989
• VGUNPRNQXXTCCL-UHFFFAOYSA-N
• 1-Chloro-4-(prop-2-en-1-yl)benzene
• Benzene, 1-chloro-4-(2-propen-1-yl)-
• SCHEMBL13123522
• AKOS016016713
• 1745-18-2
• DTXSID30452033
• BAA74518
• DB-193310

• MDL： MFCD01319547
• Inchi： 1S/C9H9Cl/c1-2-3-8-4-6-9(10)7-5-8/h2,4-7H,1,3H2
• InChI Key： VGUNPRNQXXTCCL-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CC=C

Computed Properties

• Exact Mass: 152.03900
• Monoisotopic Mass: 152.0392780g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0.00000
• LogP: 3.06850

3-(4-CHLOROPHENYL)-1-PROPENE Security Information

• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 3-(4-CHLOROPHENYL)-1-PROPENE

Introduction to 3-(4-CHLOROPHENYL)-1-PROPENE (CAS No. 1745-18-2) and Its Emerging Applications in Chemical Biology

The compound 3-(4-chlorophenyl)-1-propene (CAS No. 1745-18-2) represents a fascinating molecule of significant interest in the realm of chemical biology and pharmaceutical research. As a versatile intermediate, this aromatic alkene derivative has garnered attention due to its unique structural properties and potential applications in drug discovery, material science, and synthetic chemistry. The presence of both a phenyl ring and a propene moiety, coupled with the electron-withdrawing effect of the chlorine substituent, makes this compound a valuable scaffold for further functionalization and exploration.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of 3-(4-chlorophenyl)-1-propene, facilitating its incorporation into complex molecular architectures. Researchers have leveraged its reactivity to develop novel heterocyclic compounds, which are increasingly recognized for their biological activity. For instance, derivatives of this compound have been investigated for their potential as kinase inhibitors, particularly in targeting pathways associated with cancer and inflammatory diseases.

The chlorophenyl group in 3-(4-chlorophenyl)-1-propene plays a pivotal role in modulating the electronic properties of the molecule, influencing its interaction with biological targets. This feature has been exploited in the design of ligands that exhibit high selectivity for specific enzymes or receptors. Moreover, the propene double bond offers opportunities for further chemical transformations, such as cross-coupling reactions, which are fundamental in constructing intricate molecular frameworks.

In the context of material science, 3-(4-chlorophenyl)-1-propene has been explored as a precursor for polymers with tailored properties. Its incorporation into polymer backbones can enhance thermal stability and mechanical strength, making it useful in high-performance materials. Additionally, the compound’s ability to undergo polymerization under controlled conditions has opened avenues for developing novel nanomaterials with applications in drug delivery systems.

One particularly intriguing area of research involves the use of 3-(4-chlorophenyl)-1-propene in photodynamic therapy (PDT). The compound’s ability to generate reactive oxygen species upon light irradiation has been harnessed to develop photosensitizers that can selectively target cancer cells. Preliminary studies suggest that its chlorinated aromatic core enhances its absorption in the near-infrared region, improving tissue penetration and reducing side effects associated with traditional PDT agents.

The synthesis of 3-(4-chlorophenyl)-1-propene itself is an elegant example of modern organic chemistry techniques. Traditional methods often relied on multi-step processes with moderate yields. However, recent innovations in catalytic systems have enabled more direct routes to the target molecule. For example, palladium-catalyzed cross-coupling reactions now allow for the efficient construction of the propene moiety from simpler precursors while preserving the chlorophenyl group intact.

The pharmaceutical industry has also shown keen interest in 3-(4-chlorophenyl)-1-propene due to its potential as a building block for lead compounds. High-throughput screening (HTS) campaigns have identified several derivatives with promising pharmacological profiles. These findings underscore the importance of exploring structurally diverse molecules like this one to uncover new therapeutic agents.

In conclusion, 3-(4-chlorophenyl)-1-propene (CAS No. 1745-18-2) is a multifaceted compound with broad applications across chemical biology and material science. Its unique structural features and reactivity make it an invaluable asset for researchers seeking to develop innovative solutions in drug discovery, polymer chemistry, and nanotechnology. As synthetic methodologies continue to evolve, it is anticipated that this compound will play an even greater role in shaping future advancements.